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Introduction: The Enduring Significance of Oximes
iIn Modern Chemistry

Oximes (R*R?C=NOH), organic compounds formed from the condensation of an aldehyde or
ketone with hydroxylamine, are far more than simple derivatives for the characterization of
carbonyl compounds.[1] In the landscape of contemporary drug discovery and organic
synthesis, oximes serve as critical intermediates and pharmacologically active motifs.[2][3][4]
Their utility spans from being precursors for Beckmann rearrangement to synthesize amides, to
their direct application as antidotes for nerve agents and as components in FDA-approved
antibiotics.[2][3][5] The oxime functional group, with its hydrogen bond donor and acceptor
capabilities, offers unique interaction modes with biological targets, making it a valuable feature
in medicinal chemistry.[4]
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This guide provides an in-depth exploration of oxime synthesis utilizing hydroxylamine
hydrochloride, a common and versatile reagent. We will delve into the mechanistic
underpinnings of the reaction, present robust and varied protocols, and address the critical
aspects of safety, optimization, and characterization that are paramount for successful and
reproducible synthesis in a research and development setting.

PART 1: The Core Reaction - Mechanism and a
Foundational Protocol

The Reaction Mechanism: An Acid-Catalyzed
Nucleophilic Addition-Elimination

The formation of an oxime from a carbonyl compound and hydroxylamine hydrochloride is a
classic example of a nucleophilic addition-elimination reaction. The reaction is typically acid-
catalyzed, and the pH of the reaction medium plays a crucial role in its efficiency.

The overall transformation can be visualized as follows:

+
+
R1(R?)C=0
(Aldehyde/Ketone) v
[ [HY]
H2NOH A
(Hydroxylamine)
H20
\/
R1(R?)C=NOH
(Oxime)
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Figure 1: General scheme of oxime synthesis.
The mechanism proceeds in two key stages:

o Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of hydroxylamine
attacks the electrophilic carbonyl carbon. This is often facilitated by the protonation of the
carbonyl oxygen under acidic conditions, which increases the electrophilicity of the carbonyl
carbon. This step results in the formation of a tetrahedral intermediate known as a
carbinolamine.

o Dehydration: The carbinolamine intermediate is unstable and readily eliminates a molecule
of water. The hydroxyl group on the original carbonyl carbon is protonated, turning it into a
good leaving group (H20). Subsequent elimination of water and deprotonation of the
nitrogen atom leads to the formation of the C=N double bond of the oxime.

The pH is a critical parameter. The reaction is fastest at a slightly acidic pH (around 4-5).[6][7] If
the pH is too low, the hydroxylamine, being a base, will be protonated to a significant extent,
rendering it non-nucleophilic. Conversely, if the pH is too high, there is insufficient acid to
catalyze the dehydration of the carbinolamine intermediate.[6]

Foundational Protocol: Synthesis of an Aryl Aldoxime

This protocol provides a standard method for the synthesis of an oxime from an aromatic
aldehyde.

Materials:

o Aromatic aldehyde (e.g., benzaldehyde)

e Hydroxylamine hydrochloride (NH20H-HCI)
e Sodium acetate (NaOAc) or pyridine

» Ethanol or Methanol

o Water

o Standard laboratory glassware
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Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve the aromatic
aldehyde (1 equivalent) in ethanol or methanol.

Reagent Addition: In a separate beaker, prepare a solution of hydroxylamine hydrochloride
(1.1-1.5 equivalents) and sodium acetate (1.5-2.0 equivalents) in a minimal amount of water.
The sodium acetate acts as a base to neutralize the HCI released from the hydroxylamine
hydrochloride, generating free hydroxylamine in situ.[8] Pyridine can also be used for this
purpose.[8]

Reaction: Add the aqueous solution of hydroxylamine hydrochloride and sodium acetate to
the stirred solution of the aldehyde.

Heating and Monitoring: Heat the reaction mixture to reflux. Monitor the progress of the
reaction by Thin Layer Chromatography (TLC).

Work-up and Isolation: Once the reaction is complete (typically after 1-3 hours), cool the
mixture to room temperature. Slowly add cold water to the reaction mixture until a precipitate
forms.

Purification: Collect the crude oxime by vacuum filtration, wash it with cold water, and then
recrystallize from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure product.

Characterization: Confirm the identity and purity of the synthesized oxime using
spectroscopic methods such as NMR, IR, and Mass Spectrometry.

PART 2: Advanced Protocols and Optimization
Strategies

The foundational protocol is robust, but modern synthetic chemistry often demands more

efficient, environmentally friendly, and scalable methods.

Green Chemistry Approach: Catalyst-Free Synthesis in
Mineral Water
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Recent research has demonstrated the efficient synthesis of aryl oximes at room temperature
using mineral water as a solvent, eliminating the need for a catalyst and organic solvents.[9]
The dissolved salts in mineral water are thought to facilitate the reaction.[9]

Protocol:

 In areaction vessel at room temperature, combine the aryl aldehyde (1 equivalent) and
hydroxylamine hydrochloride (1.2 equivalents).[9]

e Add a 1:1 mixture of mineral water and methanol.[9]

« Stir the mixture vigorously. The reaction is often complete within 10-15 minutes.[9]
e Monitor the reaction by TLC.

o Upon completion, perform a liquid-liquid extraction with ethyl acetate and water.[9]

o Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent
to yield the oxime.[9]

Solvent-Free Synthesis: Grindstone Chemistry

For a truly solvent-free approach, "grindstone chemistry" offers a rapid and efficient alternative.
[1] This method involves grinding the reactants together in a mortar and pestle, sometimes with
a solid catalyst.

Protocol:

» In a mortar, place the aldehyde or ketone (1 equivalent), hydroxylamine hydrochloride (1.2
equivalents), and a catalyst such as Bismuth(lll) oxide (Bi2=O3) or sodium carbonate
(Na2CO3).[1][10]

» Grind the mixture with a pestle for the required time (typically 1.5-10 minutes).[1]
e Monitor the reaction by TLC.

e Once complete, add ethyl acetate to the mixture and filter to remove the catalyst.[1]
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o Evaporate the solvent to obtain the crude oxime, which can be further purified by

recrystallization.

Optimization of Reaction Conditions

Several factors can be tuned to optimize oxime synthesis:

Parameter

Effect and Optimization

pH

Crucial for reaction rate. Optimal range is
typically 4-5.[6][7] Can be controlled using
buffers or bases like sodium acetate or pyridine.

[8]

Temperature

Many reactions proceed at room temperature,
while others may require heating to reflux to
drive the reaction to completion, especially with

less reactive ketones.

Solvent

Polar protic solvents like ethanol, methanol, and
water are commonly used. Green alternatives

like mineral water are also effective.[9]

Catalyst

While often not strictly necessary, catalysts like
oxalic acid,[11] natural acids, or solid catalysts
in solvent-free conditions can enhance reaction

rates.[1]

Stoichiometry

A slight excess of hydroxylamine hydrochloride
(1.1-1.5 equivalents) is typically used to ensure

complete conversion of the carbonyl compound.

PART 3: Safety, Purification, and Characterization
Safety Considerations for Hydroxylamine Hydrochloride

Hydroxylamine hydrochloride is a hazardous substance and must be handled with appropriate

safety precautions.

 Toxicity: It is toxic if swallowed and harmful in contact with skin.[12][13][14]
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e [Irritation: It causes skin and serious eye irritation.[12][13]
e Sensitization: May cause an allergic skin reaction.[12][13][14]
» Carcinogenicity: Suspected of causing cancer.[12][13][14]

o Explosive Risk: There is a risk of explosion by shock, friction, fire, or other sources of
ignition, especially upon heating.[12][14][15]

e Environmental Hazard: Very toxic to aquatic life.[12][13][14]
Handling Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.[12]

e Work in a well-ventilated fume hood.
e Avoid dust formation.[12]
o Keep away from heat, sparks, and open flames.[12]

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[12]

Purification of Oximes

The choice of purification method depends on the physical properties of the oxime.

e Recrystallization: This is the most common method for purifying solid oximes. A suitable
solvent system (e.g., ethanol/water, hexane/ethyl acetate) should be chosen to provide good
solubility at high temperatures and poor solubility at low temperatures.

o Column Chromatography: For non-crystalline or oily oximes, or for separating mixtures of
E/Z isomers, silica gel column chromatography is an effective purification technique.[9]

» Washing: For some applications, washing the crude product with water or a dilute basic
solution can remove impurities.[16][17]
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Spectroscopic Characterization of Oximes

Confirmation of the oxime structure is typically achieved through a combination of
spectroscopic techniques.[18]

Spectroscopic Method Key Features for Oxime Characterization

- Broad O-H stretch around 3100-3600 cm~1
(absent in O-substituted oximes).[18][19] - C=N
stretch in the region of 1620-1685 cm~1.[18][19]
- N-O stretch around 930-960 cm~1.[19]

Infrared (IR) Spectroscopy

- The proton of the N-OH group is often broad

and its chemical shift is solvent-dependent. - For
1H NMR Spectroscopy aldoximes, the iminic proton (-CH=N-) appears

in the 8 8.0-8.3 ppm region.[18] - The presence

of E/Z isomers can lead to two sets of signals.

- The C=N carbon appears in the 6 145-165

3C NMR Spectroscopy ppm region.[20]

- The molecular ion peak [M]* can confirm the
molecular weight. - Fragmentation patterns can
provide structural information. For example, O-
Mass Spectrometry (MS) ] o
benzyl oximes often show a characteristic base
peak at m/z 91 due to the formation of the

tropylium ion.[18]

PART 4: Applications in Drug Development

The versatility of the oxime functional group has made it a valuable component in a variety of
therapeutic agents.
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Figure 2: Key applications of oximes in drug development.

o Antidotes to Organophosphate Poisoning: Oximes, such as the FDA-approved pralidoxime,
are crucial for reactivating acetylcholinesterase (AChE) that has been inhibited by
organophosphate nerve agents.[2][3][5]

» Antibiotics: Several cephalosporin antibiotics incorporate an oxime moiety, which enhances
their spectrum of activity against both Gram-positive and Gram-negative bacteria.[2][3][5]

» Anticancer and Anti-inflammatory Agents: A growing body of research highlights the potential
of oxime-containing compounds as inhibitors of various kinases involved in cancer and
inflammatory pathways.[4][21] Their ability to act as both hydrogen bond donors and
acceptors allows for unique interactions with enzyme active sites.[4]

» Synthetic Intermediates: Oximes are valuable precursors in the synthesis of other important
functional groups, such as nitriles and amides (via the Beckmann rearrangement), which are
common in pharmaceutical compounds.[1]

Conclusion

The synthesis of oximes using hydroxylamine hydrochloride is a cornerstone reaction in
organic chemistry with profound implications for drug discovery and development. By
understanding the underlying mechanism and the key parameters that govern the reaction,
researchers can select and optimize protocols to suit their specific needs, from traditional
methods to more sustainable, modern approaches. The critical importance of safety, rigorous
purification, and thorough characterization cannot be overstated in ensuring the quality and
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reproducibility of these valuable compounds. As the demand for novel therapeutics continues

to grow, the humble oxime is poised to play an increasingly significant role in the development

of the medicines of tomorrow.

References

Indian Academy of Sciences. (2021). The practical synthesis of aryl oximes from aryl
aldehydes under catalyst-free conditions in mineral water. Journal of Chemical Sciences,
133(79). [Link]

Baruah, M., et al. (2007). A rapid, convenient, solventless green approach for the synthesis
of oximes using grindstone chemistry. Beilstein Journal of Organic Chemistry, 3, 11. [Link]

Wikipedia. (n.d.). Oxime. [Link]

Goti, A., et al. (2001). Metal-Involving Synthesis and Reactions of Oximes. Chemical
Reviews, 101(6), 1681-1738. [Link]

International Journal of Trend in Scientific Research and Development. (2024). Green
Approach for Synthesis of Oximes by Using Natural Acids. [Link]

Hajipour, A. R., et al. (1999). Solid-Phase Synthesis of Oximes. Synthetic Communications,
29(10), 1697-1701. [Link]

Semon, W. L. (1923). Hydroxylamine Hydrochloride and Acetoxime. Organic Syntheses, 3,
61. [Link]

Serin, Z., et al. (2008). Spectroscopic Characterization of Oxime Ligands and Their
Complexes. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal
Chemistry, 38(1), 54-61. [Link]

BYJU'S. (n.d.). Oximes. [Link]

Kalia, J., & Raines, R. T. (2008). Oximes and Hydrazones in Bioconjugation: Mechanism and
Catalysis. Accounts of Chemical Research, 41(5), 622-631. [Link]

Nielsen, D. S., et al. (2018). Glycoconjugate Oxime Formation Catalyzed at Neutral pH:
Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.ias.ac.in/article/fulltext/jcsc/133/0079
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1892550/
https://en.wikipedia.org/wiki/Oxime
https://pubs.acs.org/doi/10.1021/cr0000086
https://www.ijtsrd.com/papers/ijtsrd63721.pdf
https://www.tandfonline.com/doi/abs/10.1080/00397919908086151
http://www.orgsyn.org/demo.aspx?prep=cv1p0061
https://www.tandfonline.com/doi/full/10.1080/15533170701853896
https://byjus.com/chemistry/oximes/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2746445/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Complex Carbohydrates. Bioconjugate Chemistry, 29(10), 3324-3333. [Link]

ResearchGate. (n.d.). Oximation of aldehydes and ketones with hydroxylamine
hydrochloride in the presence of potassium carbonate in methanol. [Link]

Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation. [Link]

Oriental Journal of Chemistry. (2011). Synthesis of Oximes from the Corresponding of
Organic Carbonyl Compounds with NH20H.HCI and Oxalic Acid. [Link]

An Efficient Procedure for Synthesis of Oximes by Grinding. (2005). Rasayan J. Chem, 1(1),
1-4. [Link]

ResearchGate. (2015). What is the most popular procedure to synthesize oximes?. [Link]

Kumar, A., et al. (2022). FDA-Approved Oximes and Their Significance in Medicinal
Chemistry. Pharmaceuticals, 15(1), 66. [Link]

Google Patents. (n.d.).

ResearchGate. (2022). FDA-Approved Oximes and Their Significance in Medicinal
Chemistry. [Link]

ChemRxiv. (2022). Tuning the Dynamics of Boronic Acid Hydrazones and Oximes with pH
and Redox Control. [Link]

Kumar, K. S., et al. (2015). Insights into the mechanism and catalysis of oxime coupling
chemistry at physiological pH. Chemistry, 21(16), 6049-6056. [Link]

Crisalli, P., & Kool, E. T. (2015). Boronic acids facilitate rapid oxime condensations at neutral
pH. Chemical Science, 6(6), 3345-3349. [Link]

Guryev, A. M., et al. (2021). Oximes: Novel Therapeutics with Anticancer and Anti-
Inflammatory Potential. Biomolecules, 11(6), 777. [Link]

National Center for Biotechnology Information. (2021). Oximes: Novel Therapeutics with
Anticancer and Anti-Inflammatory Potential. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://pubs.acs.org/doi/10.1021/acs.bioconjchem.8b00513
https://www.researchgate.net/figure/Oximation-of-aldehydes-and-ketones-with-hydroxylamine-hydrochloride-in-the-presence-of_tbl1_236166887
https://www.organic-chemistry.org/synthesis/C2N/oximes.shtm
https://www.orientjchem.org/vol27no1/synthesis-of-oximes-from-the-corresponding-of-organic-carbonyl-compounds-with-nh2oh-hcl-and-oxalic-acid/
https://rasayanjournal.co.in/vol-1/issue-1/An%20Efficient%20Procedure%20for%20Synthesis%20of%20Oximes%20by%20Grinding.pdf
https://www.researchgate.net/post/What_is_the_most_popular_procedure_to_synthesize_oximes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8779910/
https://www.researchgate.net/publication/357605809_FDA-Approved_Oximes_and_Their_Significance_in_Medicinal_Chemistry
https://chemrxiv.org/engage/chemrxiv/article-details/62325b0724b41b14b5338622
https://pubmed.ncbi.nlm.nih.gov/25773641/
https://pubs.rsc.org/en/content/articlelanding/2015/sc/c5sc00921a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8224626/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8224626/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

ResearchGate. (n.d.). Spectroscopic Characterization of Oxime Ligands and Their
Complexes. [Link]

ResearchGate. (n.d.). Reusability of the catalyst for the synthesis of oxime. [Link]

ACS Publications. (2023). Sustainable Electrosynthesis of Cyclohexanone Oxime through
Nitrate Reduction on a Zn—Cu Alloy Catalyst. [Link]

Encyclopedia.pub. (2022). The Medicinal Properties for FDA-Approved Oximes. [Link]

European Patent Office. (n.d.). EP 1270548 Al - Purification method of cyclohexanone-
oxime. [Link]

Khan Academy. (n.d.). Formation of oximes and hydrazones. [Link]

Google Patents. (n.d.). EP0021072A1 - Production of alpha-hydroxy oximes.
Google Patents. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Arapid, convenient, solventless green approach for the synthesis of oximes using
grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]

2. FDA-Approved Oximes and Their Significance in Medicinal Chemistry - PMC
[pmc.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. encyclopedia.pub [encyclopedia.pub]

6. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC
[pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.researchgate.net/publication/230788600_Spectroscopic_Characterization_of_Oxime_Ligands_and_Their_Complexes
https://www.researchgate.net/publication/349942704_Reusability_of_the_catalyst_for_the_synthesis_of_oxime
https://pubs.acs.org/doi/10.1021/acssuschemeng.3c01007
https://encyclopedia.pub/entry/21072
https://data.epo.org/publication-server/document?i=EP1270548A1&pn=EP1270548&ki=A1&cc=EP
https://www.khanacademy.org/science/organic-chemistry/aldehydes-and-ketones/reactions-of-aldehydes-and-ketones/v/formation-of-oximes-and-hydrazones
https://www.benchchem.com/product/b1379398?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3339398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3339398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8779982/
https://www.researchgate.net/publication/357570019_FDA-Approved_Oximes_and_Their_Significance_in_Medicinal_Chemistry
https://pubmed.ncbi.nlm.nih.gov/34067242/
https://pubmed.ncbi.nlm.nih.gov/34067242/
https://encyclopedia.pub/entry/18557
https://pmc.ncbi.nlm.nih.gov/articles/PMC5580355/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5580355/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

7. Boronic acids facilitate rapid oxime condensations at neutral pH - Chemical Science (RSC
Publishing) DOI:10.1039/C5SC00921A [pubs.rsc.org]

¢ 8. researchgate.net [researchgate.net]
e 9. ias.ac.in [ias.ac.in]
e 10. asianpubs.org [asianpubs.org]

e 11. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with
NH2OH.HCI and Oxalic Acid — Oriental Journal of Chemistry [orientjchem.org]

e 12. fishersci.com [fishersci.com]

¢ 13. assets.thermofisher.cn [assets.thermofisher.cn]
¢ 14. cdhfinechemical.com [cdhfinechemical.com]

¢ 15. szabo-scandic.com [szabo-scandic.com]

e 16. EP1270548A1 - Purification method of cyclohexanone-oxime - Google Patents
[patents.google.com]

e 17. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
e 18. pdf.benchchem.com [pdf.benchchem.com]

¢ 19. Oxime - Wikipedia [en.wikipedia.org]

¢ 20. tandfonline.com [tandfonline.com]

¢ 21. Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential - PMC
[pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Oxime Synthesis
Using Hydroxylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1379398/docs#application-notes-and-protocols-for-
oxime-synthesis-using-hydroxylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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